Cas no 1260817-55-7 (1-methyl-N-(propan-2-yl)-1H-imidazol-2-amine trihydrochloride)

• Product Name: 1-methyl-N-(propan-2-yl)-1H-imidazol-2-amine trihydrochloride
• CAS No: 1260817-55-7
• MF: C₇H₁₆Cl₃N₃
• MW: 248.581038475037
• CID: 5216745
• PubChem ID: 72206672
• Update Time: 2025-07-02

1-methyl-N-(propan-2-yl)-1H-imidazol-2-amine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• isopropyl-(1-methyl-1h-imidazol-2-yl)amine trihydrochloride
• isopropyl-(1-methyl-1h-imidazol-2-yl)amine 3HCl
• 1-methyl-N-(propan-2-yl)-1H-imidazol-2-amine trihydrochloride
• 1H-Imidazol-2-amine, 1-methyl-N-(1-methylethyl)-, hydrochloride (1:3)

• Inchi： 1S/C7H13N3.3ClH/c1-6(2)9-7-8-4-5-10(7)3;;;/h4-6H,1-3H3,(H,8,9);3*1H
• InChI Key： QHOAKYRNBKCRIS-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N(C1=NC=CN1C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 103
• Topological Polar Surface Area: 29.8

Additional information on 1-methyl-N-(propan-2-yl)-1H-imidazol-2-amine trihydrochloride

Comprehensive Overview of 1-methyl-N-(propan-2-yl)-1H-imidazol-2-amine trihydrochloride (CAS No. 1260817-55-7)

1-methyl-N-(propan-2-yl)-1H-imidazol-2-amine trihydrochloride (CAS No. 1260817-55-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This compound, characterized by its imidazole core and trihydrochloride salt form, is widely studied for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties and reactivity, which make it a valuable intermediate in synthesizing more complex molecules.

The growing interest in imidazole derivatives like 1-methyl-N-(propan-2-yl)-1H-imidazol-2-amine trihydrochloride stems from their versatility in medicinal chemistry. Recent trends highlight the demand for small-molecule inhibitors and enzyme modulators, where this compound shows promise. Its CAS No. 1260817-55-7 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and targeted therapy research.

One of the key advantages of 1-methyl-N-(propan-2-yl)-1H-imidazol-2-amine trihydrochloride is its stability in various solvent systems, making it suitable for laboratory-scale synthesis. Scientists often explore its crystallization behavior and salt formation to optimize yield and purity. Additionally, its protonation states under physiological conditions are critical for understanding its bioavailability and pharmacokinetics.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for CAS No. 1260817-55-7. Questions like "How to improve the sustainability of imidazole-based compound production?" or "What are the alternatives to traditional purification methods?" are frequently raised in forums and publications. These discussions align with global efforts to reduce chemical waste and enhance process efficiency.

Another hotspot revolves around the computational modeling of 1-methyl-N-(propan-2-yl)-1H-imidazol-2-amine trihydrochloride. Advanced molecular docking studies help predict its interactions with biological targets, saving time and resources in drug discovery. Searches for terms like "imidazole scaffold in drug design" or "trihydrochloride salt solubility" underscore the compound's interdisciplinary appeal.

Quality control is another critical aspect for CAS No. 1260817-55-7. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and purity. Laboratories often inquire about "standardized protocols for characterizing imidazole derivatives" or "handling hygroscopic compounds", emphasizing the need for precise documentation.

Looking ahead, the demand for 1-methyl-N-(propan-2-yl)-1H-imidazol-2-amine trihydrochloride is expected to rise, driven by its utility in peptide coupling and ligand design. Innovations in automated synthesis platforms and AI-driven compound optimization may further accelerate its adoption. As the scientific community continues to explore its potential, CAS No. 1260817-55-7 remains a compound of significant interest.